Cas no 141035-02-1 (1H-Pyrazole-3,4,5-tricarboxylic acid, 4,5-dihydro-, triethyl ester)

• Product Name: 1H-Pyrazole-3,4,5-tricarboxylic acid, 4,5-dihydro-, triethyl ester
• CAS No: 141035-02-1
• MF: C₁₂H₁₈N₂O₆
• MW: 286.281123638153
• CID: 1301240
• Update Time: 2024-08-04

1H-Pyrazole-3,4,5-tricarboxylic acid, 4,5-dihydro-, triethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4,5-tricarboxylic acid, 4,5-dihydro-, triethyl ester
• 3,4,5-triethyl 4,5-dihydro-1H-pyrazole-3,4,5-tricarboxylate
• 1H-Pyrazole-3,4,5-tricarboxylic acid, 4,5-dihydro-, 3,4,5-triethyl ester

• Inchi： 1S/C12H18N2O6/c1-4-18-10(15)7-8(11(16)19-5-2)13-14-9(7)12(17)20-6-3/h7-8,13H,4-6H2,1-3H3
• InChI Key： XOMMRZJKTZKNTJ-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)C(C(OCC)=O)C(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 286.11654

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Melting Point: 94-95 °C
• Boiling Point: 382.7±52.0 °C(Predicted)
• PSA: 103.29
• pka: -0.55±0.70(Predicted)